Cas no 1350475-47-6 (1-(Bromomethyl)-2-chloro-4-fluorobenzene)

1-(Bromomethyl)-2-chloro-4-fluorobenzene structure
1350475-47-6 structure
Product Name:1-(Bromomethyl)-2-chloro-4-fluorobenzene
CAS No:1350475-47-6
MF:C12H19NO3S
MW:257.349162340164
CID:3161547
PubChem ID:71305852
Update Time:2025-04-21

1-(Bromomethyl)-2-chloro-4-fluorobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-(Bromomethyl)-2-chloro-4-fluorobenzene
    • Cis-4-Oxo-Hexahydro-Thiopyrano[2,3-C]Pyrrole-6-Carboxylic Acid Tert-Butyl Ester
    • Cis-4-Oxo-Hexahydro-Thiopyrano[2,3-C]Pyrrole-6-Carboxylic Acid Tert-Butyl Ester(WX111180)
    • Thiopyrano[2,3-c]pyrrole-6(2H)-carboxylic acid, hexahydro-4-oxo-, 1,1-dimethylethyl ester, (4aR,7aS)-rel-
    • 1350475-47-6
    • rel-tert-Butyl(4aR,7aS)-4-oxohexahydrothiopyrano[2,3-c]pyrrole-6(2H)-carboxylate
    • 1932159-72-2
    • tert-butyl (4aR,7aS)-4-oxo-2,3,4a,5,7,7a-hexahydrothiopyrano[2,3-c]pyrrole-6-carboxylate
    • tert-Butyl (4aR,7aS)-4-oxohexahydrothiopyrano[2,3-c]pyrrole-6(2H)-carboxylate
    • rel-tert-Butyl (4aR,7aS)-4-oxohexahydrothiopyrano[2,3-c]pyrrole-6(2H)-carboxylate
    • Inchi: 1S/C12H19NO3S/c1-12(2,3)16-11(15)13-6-8-9(14)4-5-17-10(8)7-13/h8,10H,4-7H2,1-3H3/t8-,10-/m1/s1
    • InChI Key: YOTIHUFEPNPVOO-PSASIEDQSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)C[C@]2([H])C(=O)CCS[C@]2([H])C1

Computed Properties

  • Exact Mass: 257.10856464Da
  • Monoisotopic Mass: 257.10856464Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 71.9Ų
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